Cas no 2228361-68-8 (tert-butyl 3-(2-amino-1,3-thiazol-4-yl)morpholine-4-carboxylate)

• Product Name: tert-butyl 3-(2-amino-1,3-thiazol-4-yl)morpholine-4-carboxylate
• CAS No: 2228361-68-8
• MF: C₁₂H₁₉N₃O₃S
• MW: 285.36256146431
• CID: 6184598
• PubChem ID: 165826432
• Update Time: 2025-10-05

tert-butyl 3-(2-amino-1,3-thiazol-4-yl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-amino-1,3-thiazol-4-yl)morpholine-4-carboxylate
• EN300-1901600
• 2228361-68-8

• Inchi： 1S/C12H19N3O3S/c1-12(2,3)18-11(16)15-4-5-17-6-9(15)8-7-19-10(13)14-8/h7,9H,4-6H2,1-3H3,(H2,13,14)
• InChI Key： XAXQEFAEGSKLOV-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1COCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.11471265g/mol
• Monoisotopic Mass: 285.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 106Ų

Additional information on tert-butyl 3-(2-amino-1,3-thiazol-4-yl)morpholine-4-carboxylate

Comprehensive Guide to tert-butyl 3-(2-amino-1,3-thiazol-4-yl)morpholine-4-carboxylate (CAS No. 2228361-68-8): Properties, Applications, and Market Insights

tert-butyl 3-(2-amino-1,3-thiazol-4-yl)morpholine-4-carboxylate (CAS No. 2228361-68-8) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a morpholine ring and a thiazole moiety, making it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals frequently search for information on its synthesis, applications, and safety profile, reflecting its growing importance in modern chemistry.

The structural complexity of tert-butyl 3-(2-amino-1,3-thiazol-4-yl)morpholine-4-carboxylate contributes to its versatility. The presence of both amino and carboxylate functional groups allows for diverse chemical modifications, enabling its use in drug discovery and material science. Recent trends in AI-driven drug design and green chemistry have further highlighted the relevance of such intermediates, as they align with the demand for sustainable and efficient synthetic routes.

One of the key applications of tert-butyl 3-(2-amino-1,3-thiazol-4-yl)morpholine-4-carboxylate is in the development of small-molecule inhibitors targeting various biological pathways. Its thiazole component is particularly notable for its role in medicinal chemistry, often associated with antimicrobial and anti-inflammatory properties. This has led to increased interest from pharmaceutical companies exploring novel therapies for infectious diseases and chronic conditions.

From a market perspective, the demand for tert-butyl 3-(2-amino-1,3-thiazol-4-yl)morpholine-4-carboxylate is driven by the expanding pharmaceutical and agrochemical sectors. The compound's utility as a building block for more complex molecules makes it a sought-after material in contract research organizations (CROs) and custom synthesis laboratories. Analysts predict steady growth in its market value, particularly in regions with robust R&D infrastructure.

In terms of synthesis, tert-butyl 3-(2-amino-1,3-thiazol-4-yl)morpholine-4-carboxylate is typically produced through multi-step organic reactions involving morpholine derivatives and thiazole precursors. Recent advancements in catalytic methods and flow chemistry have improved the efficiency of its production, reducing waste and enhancing yield. These innovations align with the broader industry shift toward sustainable manufacturing practices.

Safety and handling of tert-butyl 3-(2-amino-1,3-thiazol-4-yl)morpholine-4-carboxylate are critical considerations for researchers. While not classified as hazardous under standard regulations, proper storage conditions—such as protection from moisture and extreme temperatures—are recommended to maintain its stability. Material safety data sheets (MSDS) provide detailed guidelines for its safe use in laboratory settings.

The future of tert-butyl 3-(2-amino-1,3-thiazol-4-yl)morpholine-4-carboxylate looks promising, with ongoing research exploring its potential in bioconjugation and drug delivery systems. Its compatibility with various click chemistry reactions opens doors for innovative applications in biopharmaceuticals. As the scientific community continues to uncover new uses for this compound, its role in advancing precision medicine and targeted therapies is expected to grow.

For researchers seeking reliable sources of tert-butyl 3-(2-amino-1,3-thiazol-4-yl)morpholine-4-carboxylate, several specialty chemical suppliers offer high-purity batches with comprehensive analytical documentation. Quality control measures, including HPLC and NMR verification, ensure consistency across batches, which is crucial for reproducible experimental results.

In conclusion, tert-butyl 3-(2-amino-1,3-thiazol-4-yl)morpholine-4-carboxylate (CAS No. 2228361-68-8) represents a fascinating intersection of chemistry and biotechnology. Its structural features and functional groups make it indispensable in modern synthetic workflows, particularly in the context of drug discovery and material science. As industry trends continue to emphasize innovation and sustainability, this compound is poised to remain at the forefront of chemical research and development.